Cas no 1313712-51-4 (3-bromo-5-methylimidazo1,2-apyridine-2-carbaldehyde)

3-bromo-5-methylimidazo1,2-apyridine-2-carbaldehyde structure
1313712-51-4 structure
Product Name:3-bromo-5-methylimidazo1,2-apyridine-2-carbaldehyde
CAS No:1313712-51-4
MF:C9H7BrN2O
MW:239.068681001663
CID:1028616
PubChem ID:57367282
Update Time:2025-11-05

3-bromo-5-methylimidazo1,2-apyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-methylimidazo[1,2-a]pyridine-2-carbaldehyde
    • DTXSID80724474
    • 1313712-51-4
    • D72116
    • 3-bromo-5-methylimidazo[1,2-a]pyridine-2-carboxaldehyde
    • AKOS015994849
    • CS-0102218
    • DB-366250
    • CS-16696
    • 3-Bromo-5-methyl-imidazo[1,2-a]pyridine-2-carbaldehyde
    • 3-bromo-5-methylimidazo1,2-apyridine-2-carbaldehyde
    • Inchi: 1S/C9H7BrN2O/c1-6-3-2-4-8-11-7(5-13)9(10)12(6)8/h2-5H,1H3
    • InChI Key: RDLLEKDOCVQUED-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)N=C2C=CC=C(C)N21

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 34.4Ų

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